Cas no 68608-88-8 (Benzenesulfonic acid, mono-C11-13-branched alkyl derivs.)

• Product Name: Benzenesulfonic acid, mono-C11-13-branched alkyl derivs.
• CAS No: 68608-88-8
• MF: C₁₈H₃₀O₃S
• MW: 326.49400472641
• CID: 505093
• PubChem ID: 24180689
• Update Time: 2025-04-19

Benzenesulfonic acid, mono-C11-13-branched alkyl derivs. Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, mono-C11-13-branched alkyl derivs.
• 4-(4,6,8-trimethylnonan-3-yl)benzenesulfonic acid
• (C11-13) Branched alkylbenzenesulfonic acid
• 4-(4,6,8-Trimethyl-3-nonanyl)benzenesulfonic acid
• 742022-24-8
• 68608-88-8
• DTXSID7058674

• Inchi： 1S/C18H30O3S/c1-6-18(15(5)12-14(4)11-13(2)3)16-7-9-17(10-8-16)22(19,20)21/h7-10,13-15,18H,6,11-12H2,1-5H3,(H,19,20,21)
• InChI Key： IMRAQEPVUVPOHG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(CC)C(C)CC(C)CC(C)C)(=O)(=O)O

Computed Properties

• Exact Mass: 326.192
• Monoisotopic Mass: 326.192
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8A^2
• XLogP3: 5.8

Experimental Properties

• Density: 1.046g/cm3
• Refractive Index: 1.505